molecular formula C13H16ClNO2 B2935329 2-Chloro-N-[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]acetamide CAS No. 2411227-11-5

2-Chloro-N-[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]acetamide

Cat. No. B2935329
CAS RN: 2411227-11-5
M. Wt: 253.73
InChI Key: BRERTJCERLIXKJ-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of 2-Chloro-N-[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]acetamide consists of a chlorinated acetamide group attached to an isochromene moiety. The isochromene ring contributes to its aromatic character .

properties

IUPAC Name

2-chloro-N-[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16ClNO2/c14-9-13(16)15-7-5-12-11-4-2-1-3-10(11)6-8-17-12/h1-4,12H,5-9H2,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BRERTJCERLIXKJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(C2=CC=CC=C21)CCNC(=O)CCl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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